Cas no 7469-31-0 (L-Phenylalanine,N-[(phenylmethyl)sulfonyl]-)

• Product name: L-Phenylalanine,N-[(phenylmethyl)sulfonyl]-
• CAS No: 7469-31-0
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 579833
• PubChem ID: 344435

L-Phenylalanine,N-[(phenylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[(phenylmethyl)sulfonyl]-
• 2-(benzylsulfonylamino)-3-phenylpropanoic acid
• AC1L80JK
• AG-C-40152
• CTK7I5079
• N-phenylmethanesulfonyl-L-phenylalanine
• N-Phenylmethansulfonyl-L-phenylalanin
• NSC401335
• NSC45711
• SureCN6668234
• NSC-45711
• 7469-31-0
• SCHEMBL6668234
• 2-[(BENZYLSULFONYL)AMINO]-3-PHENYLPROPANOIC ACID
• DTXSID60322477
• NSC-401335
• ST50976925
• AKOS002434343

• Inchi： InChI=1S/C16H17NO4S/c18-16(19)15(11-13-7-3-1-4-8-13)17-22(20,21)12-14-9-5-2-6-10-14/h1-10,15,17H,11-12H2,(H,18,19)
• InChI Key： ICFOBMSVJMGIMX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC(C(=O)O)NS(=O)(=O)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 319.08791
• Monoisotopic Mass: 319.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.326
• Boiling Point: 532°Cat760mmHg
• Flash Point: 275.5°C
• Refractive Index: 1.615
• PSA: 83.47
• LogP: 3.27360